Cas no 1082040-12-7 (4-Methyl-5-iodo-(1H)indazole)

4-Methyl-5-iodo-(1H)indazole is a halogenated indazole derivative with significant utility in pharmaceutical and chemical research. Its structure features a methyl group at the 4-position and an iodine substituent at the 5-position, enhancing its reactivity for cross-coupling reactions such as Suzuki or Sonogashira couplings. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other heterocyclic therapeutics. The iodine moiety provides a handle for further functionalization, while the indazole core contributes to its stability and binding affinity in medicinal chemistry applications. It is commonly employed in exploratory studies targeting novel drug candidates.

4-Methyl-5-iodo-(1H)indazole structure

Product Name:4-Methyl-5-iodo-(1H)indazole

CAS No:1082040-12-7

MF:C₈H₇IN₂

MW:258.059053659439

MDL:MFCD11007977

CID:827457

PubChem ID:53399384

Update Time:2025-05-20

4-Methyl-5-iodo-(1H)indazole Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-5-iodo-(1H)indazole
- 1H-Indazole, 5-iodo-4-methyl-
- 4-Methyl-5-iodo-1H-indazole
- 5-Iodo-4-methyl-1H-indazole
- CS-0260553
- SCHEMBL23464679
- AKOS027253478
- EN300-7542009
- Z3980242907
- MFCD11007977
- 1082040-12-7
- MDL： MFCD11007977
- Inchi： 1S/C8H7IN2/c1-5-6-4-10-11-8(6)3-2-7(5)9/h2-4H,1H3,(H,10,11)
- InChI Key： MTEVJKIZALCPJY-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(C=NN2)C=1C

Computed Properties

Exact Mass: 257.96540g/mol
Monoisotopic Mass: 257.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.933

4-Methyl-5-iodo-(1H)indazole Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X10535-100mg	5-Iodo-4-methyl-1H-indazole	1082040-12-7	95%	100mg	¥852.0	2024-07-18
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TRC	M262788-1mg	4-Methyl-5-iodo-(1H)indazole	1082040-12-7		1mg	$ 50.00	2022-06-04
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